![molecular formula C22H25N3O B7634754 2-(Benzimidazol-1-yl)-1-[2-(3,5-dimethylphenyl)pyrrolidin-1-yl]propan-1-one](/img/structure/B7634754.png)
2-(Benzimidazol-1-yl)-1-[2-(3,5-dimethylphenyl)pyrrolidin-1-yl]propan-1-one
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Overview
Description
2-(Benzimidazol-1-yl)-1-[2-(3,5-dimethylphenyl)pyrrolidin-1-yl]propan-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly known as BDP and is a potent inhibitor of protein-protein interactions. BDP has been studied extensively in the field of medicinal chemistry, and its potential applications in drug development have been explored.
Mechanism of Action
BDP inhibits protein-protein interactions by binding to the hydrophobic pockets on the surface of proteins. This binding prevents the interaction between two proteins, which is essential for the function of many proteins. BDP has been shown to inhibit the interaction between various proteins, including p53-MDM2, Bcl-xL-Bak, and HIF-1α-p300.
Biochemical and Physiological Effects:
BDP has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting the interaction between p53 and MDM2. BDP has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, BDP has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of BDP is its potency as an inhibitor of protein-protein interactions. It has been shown to be effective at low concentrations, making it a valuable tool for studying protein-protein interactions. However, BDP has some limitations, including its solubility in water, which can make it challenging to use in certain experiments.
Future Directions
There are several potential future directions for research on BDP. One area of interest is the development of BDP-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of interest is the study of the structure-activity relationship of BDP and its derivatives. Additionally, BDP could be used as a tool to study the role of protein-protein interactions in various biological processes.
Synthesis Methods
The synthesis of BDP involves the reaction of 2-aminobenzimidazole with 3,5-dimethylphenylpyrrolidine-2,5-dione in the presence of acetic anhydride. The resulting product is then purified through column chromatography to obtain pure BDP. This synthesis method has been described in detail in a research paper published in the Journal of Organic Chemistry.
Scientific Research Applications
BDP has been extensively studied in the field of medicinal chemistry due to its potential applications in drug development. It has been shown to be a potent inhibitor of protein-protein interactions, which is a critical target for drug development. BDP has been studied in the context of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2-(benzimidazol-1-yl)-1-[2-(3,5-dimethylphenyl)pyrrolidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O/c1-15-11-16(2)13-18(12-15)20-9-6-10-24(20)22(26)17(3)25-14-23-19-7-4-5-8-21(19)25/h4-5,7-8,11-14,17,20H,6,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APJGCQSQGFTRPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2CCCN2C(=O)C(C)N3C=NC4=CC=CC=C43)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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